N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide
Overview
Description
N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide, also known as FMTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of synthetic cannabinoids, which are compounds that mimic the effects of natural cannabinoids found in the cannabis plant. FMTP has been shown to have a high affinity for the cannabinoid receptors in the brain, making it a valuable tool for studying the endocannabinoid system and its role in various physiological processes.
Mechanism of Action
The mechanism of action of N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide involves binding to the CB1 cannabinoid receptor in the brain, which leads to the activation of downstream signaling pathways. This activation can result in a variety of effects, including pain relief, mood modulation, and appetite regulation. N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide has been shown to have a similar mechanism of action to natural cannabinoids, making it a useful tool for studying the endocannabinoid system and its role in various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide are similar to those of natural cannabinoids, including pain relief, mood modulation, and appetite regulation. N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide has been shown to have a high affinity for the CB1 cannabinoid receptor, which is involved in these processes. Additionally, N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide has been shown to have a lower risk of side effects compared to natural cannabinoids, making it a potential alternative for medical applications.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide in lab experiments is its high affinity for the CB1 cannabinoid receptor, which makes it a valuable tool for studying the endocannabinoid system. Additionally, N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide has been shown to have a lower risk of side effects compared to natural cannabinoids, making it a safer alternative for medical applications. However, one limitation of using N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide is its synthetic nature, which may limit its applicability to certain research questions.
Future Directions
There are several future directions for research involving N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide, including its potential use in pain management, drug addiction treatment, and mood disorders. Additionally, further studies are needed to fully understand the mechanisms of N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide's effects on the endocannabinoid system and its downstream signaling pathways. Finally, new synthesis methods and modifications to the N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide molecule may lead to improved efficacy and reduced side effects, making it a more useful tool for scientific research and medical applications.
Scientific Research Applications
N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide has been used in a variety of scientific research applications, including studies on the endocannabinoid system, pain management, and drug addiction. One of the primary uses of N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide is as a tool for studying the CB1 cannabinoid receptor, which is involved in regulating pain, mood, and appetite. N-(5-fluoro-2-methylphenyl)-5-methyl-3-thiophenecarboxamide has been shown to have a high affinity for this receptor, making it a valuable tool for investigating the mechanisms of CB1 receptor activation and the downstream effects of this activation.
properties
IUPAC Name |
N-(5-fluoro-2-methylphenyl)-5-methylthiophene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNOS/c1-8-3-4-11(14)6-12(8)15-13(16)10-5-9(2)17-7-10/h3-7H,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKZZUPYWSPLZRJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)C2=CSC(=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-fluoro-2-methylphenyl)-5-methylthiophene-3-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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